1-(3-Amino-4-fluorophenyl)butan-2-one
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Description
1-(3-Amino-4-fluorophenyl)butan-2-one is a fluorinated aromatic ketone featuring an amino group at the 3-position and a fluorine atom at the 4-position of the phenyl ring. Its synthesis involves condensation reactions, as demonstrated in Preparation 11 (WIPO, ) and Preparation 21 (WIPO, ), where intermediates like 1-(3-amino-4-fluorophenyl)propan-2-one are reacted with aldehydes under basic conditions (KOH in ethanol).
Properties
Molecular Formula |
C10H12FNO |
|---|---|
Molecular Weight |
181.21 g/mol |
IUPAC Name |
1-(3-amino-4-fluorophenyl)butan-2-one |
InChI |
InChI=1S/C10H12FNO/c1-2-8(13)5-7-3-4-9(11)10(12)6-7/h3-4,6H,2,5,12H2,1H3 |
InChI Key |
CGHIGMCRVFXZPJ-UHFFFAOYSA-N |
Canonical SMILES |
CCC(=O)CC1=CC(=C(C=C1)F)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Variations
The compound belongs to a broader class of substituted phenylbutan-2-ones. Key structural analogs include:
Electronic and Steric Effects
- In contrast, electron-withdrawing groups like fluoro (target compound) or trifluoromethyl (1-[4-(trifluoromethyl)phenyl]butan-2-one, ) reduce electron density, affecting binding interactions in biological systems.
- Steric Effects: The 2,2-dimethyl substituents in 1-(3-chloro-4-fluorophenyl)-2,2-dimethyl-1-butanone () introduce steric hindrance, likely reducing enzymatic interactions compared to the unhindered target compound.
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